Cas no 1060805-44-8 (4-methoxypyridine-2-sulfonyl Chloride)

• Product Name: 4-methoxypyridine-2-sulfonyl Chloride
• CAS No: 1060805-44-8
• MF: C₆H₆ClNO₃S
• MW: 207.634739398956
• MDL: MFCD13189187
• CID: 1179341
• PubChem ID: 55279115
• Update Time: 2025-09-24

4-methoxypyridine-2-sulfonyl Chloride Chemical and Physical Properties

Names and Identifiers

• 4-methoxypyridine-2-sulfonyl Chloride
• 4-Methoxy-pyridine-2-sulfonyl chloride
• SCHEMBL1827524
• GS2919
• 1060805-44-8
• AB67909
• AKOS006332830
• DB-138704
• EN300-1988244

• MDL： MFCD13189187
• Inchi： 1S/C6H6ClNO3S/c1-11-5-2-3-8-6(4-5)12(7,9)10/h2-4H,1H3
• InChI Key： YKXBPJJTQXTXFA-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(C=CN=1)OC)(=O)=O

Computed Properties

• Exact Mass: 206.9756919g/mol
• Monoisotopic Mass: 206.9756919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 64.6Ų

Additional information on 4-methoxypyridine-2-sulfonyl Chloride

Recent Advances in the Application of 4-Methoxypyridine-2-sulfonyl Chloride (CAS: 1060805-44-8) in Chemical Biology and Medicinal Chemistry

4-Methoxypyridine-2-sulfonyl chloride (CAS: 1060805-44-8) is a versatile sulfonylating reagent that has gained significant attention in recent years due to its applications in chemical biology and medicinal chemistry. This compound serves as a key intermediate in the synthesis of sulfonamide derivatives, which are widely used in drug discovery and development. Recent studies have highlighted its utility in the modification of biomolecules, including peptides and proteins, as well as in the construction of small-molecule libraries for high-throughput screening.

One of the most notable advancements involving 4-methoxypyridine-2-sulfonyl chloride is its use in the development of covalent inhibitors targeting various enzymes. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the synthesis of irreversible inhibitors for serine hydrolases, a class of enzymes implicated in numerous diseases, including cancer and neurodegenerative disorders. The study reported that the compound's unique reactivity profile allows for selective modification of active-site residues, leading to potent and specific enzyme inhibition.

In addition to its role in covalent inhibitor design, 4-methoxypyridine-2-sulfonyl chloride has been employed in the synthesis of sulfonamide-based antibiotics. A recent publication in Bioorganic & Medicinal Chemistry Letters described its use in the preparation of novel sulfonamide derivatives with enhanced activity against drug-resistant bacterial strains. The researchers found that the methoxy group at the 4-position of the pyridine ring significantly improved the compounds' pharmacokinetic properties, including solubility and metabolic stability.

Another emerging application of this compound is in the field of chemical proteomics, where it is used as a reactive handle for the identification and characterization of protein-ligand interactions. A 2024 study in Nature Chemical Biology showcased its utility in activity-based protein profiling (ABPP), enabling the selective labeling of cysteine residues in complex proteomes. This approach has provided new insights into the off-target effects of drug candidates and has facilitated the discovery of novel therapeutic targets.

Despite its numerous advantages, challenges remain in the large-scale production and handling of 4-methoxypyridine-2-sulfonyl chloride due to its sensitivity to moisture and tendency to hydrolyze. Recent efforts in process chemistry have focused on developing more stable formulations and improved synthetic routes to address these limitations. A 2023 patent application disclosed a novel crystallization method that significantly enhances the compound's shelf life while maintaining its reactivity.

Looking ahead, researchers anticipate that 4-methoxypyridine-2-sulfonyl chloride will continue to play a pivotal role in medicinal chemistry, particularly in the development of targeted covalent drugs and chemical probes. Its unique combination of reactivity and selectivity makes it an invaluable tool for exploring new chemical space in drug discovery. Future studies are expected to further expand its applications in areas such as antibody-drug conjugates and PROTAC (proteolysis targeting chimera) technology.